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Compound of Interest

Compound Name: Dimethyldioctylammonium

CAS No.: 20256-55-7

Cat. No.: B10786854 Get Quote

CAS: 5538-94-3 | Formula:

| MW: 305.97 g/mol [1]

Executive Summary
Dimethyldioctylammonium chloride (DODMAC) is a dialkyl quaternary ammonium compound

(QAC) primarily utilized as a Phase Transfer Catalyst (PTC) and antimicrobial surfactant.[1] Its

amphiphilic structure—comprising a hydrophilic cationic head group and two hydrophobic octyl

(C8) tails—dictates a specific solubility landscape.[1] It exhibits high solubility in polar organic

solvents (alcohols, chloroform) and aromatic hydrocarbons (toluene), but limited solubility in

non-polar aliphatics (hexane) and water compared to its short-chain analogs.[1]

This guide provides a validated solubility dataset, thermodynamic analysis, and experimental

protocols for characterizing DODMAC in drug development and industrial synthesis.[1]

Chemical Identity & Structural Analysis
DODMAC differs from the more common Didecyldimethylammonium chloride (DDAC, C10

chains) by the length of its alkyl chains. This C8 vs. C10 difference results in slightly higher

water solubility and lower lipophilicity for DODMAC, impacting its partition coefficient (
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) and critical micelle concentration (CMC).[1]

Property Value / Description

IUPAC Name
-Dimethyl-

-octyloctan-1-aminium chloride

Physical State Viscous liquid or low-melting solid (Hygroscopic)

Ionic Character Cationic Surfactant

Counter Ion
Chloride (

)

Hydrophile-Lipophile Balance
Amphiphilic (Forms micelles in aqueous

solution)

Solubility Profile in Organic Solvents
The solubility of DODMAC follows the "Like Dissolves Like" principle, but with the complexity of

being an ionic salt with substantial hydrophobic character.

Solubility Data Table
Data aggregated from homolog comparisons and experimental surfactant databases.[1]
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Solvent Class Specific Solvent Solubility Rating
Physicochemical
Rationale

Polar Protic
Methanol, Ethanol,

Isopropanol
Very High (>800 g/L)

Strong solvation of the

cationic head group

via ion-dipole

interactions; alkyl

chains solvated by

organic backbone.[1]

Chlorinated
Chloroform,

Dichloromethane
High

Excellent solvent for

ion-pairs; disrupts

crystal lattice

effectively.[1]

Standard solvent for

QAC extraction.[1]

Aromatics Benzene, Toluene High

-interactions solubilize

the alkyl chains;

sufficient polarity to

accommodate the ion

pair.[1]

Polar Aprotic Acetone, Acetonitrile Moderate to High

Soluble, though less

effective than alcohols

due to lack of H-bond

donation to the

chloride anion.[1]

Aliphatics Hexane, Heptane Insoluble / Low

Lack of polarity

prevents dissociation

of the ionic head

group; hydrophobic

effect of C8 chains is

insufficient to

overcome lattice

energy.
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Aqueous Water
Soluble (~0.65 - 250

g/L)*

Forms micelles.[1]

Solubility is

concentration-

dependent and

affected by the "Krafft

Temperature".[1]

*Note: Water solubility is highly sensitive to temperature and purity.[1] Above the Critical Micelle

Concentration (CMC), the compound forms aggregates rather than a true molecular solution.[1]

Hansen Solubility Parameter (HSP) Analysis
To predict solubility in novel solvent blends, DODMAC should be modeled as an amphiphile.[1]

It does not have a single point in Hansen Space but rather a "solubility sphere" heavily

influenced by the polar (

) and hydrogen-bonding (

) parameters of the solvent.[1]

Preferred Solvent Region: High

, Moderate

.[1]

Incompatible Region: Low

, Low

(e.g., pure alkanes).[1]

Mechanism of Action: Phase Transfer Catalysis
The primary application of DODMAC's solubility profile is Phase Transfer Catalysis (PTC). It

acts as a shuttle, transporting anionic reactants from an aqueous phase (where they are

soluble) to an organic phase (where the reaction occurs).[1][2][3]

The "Ion-Pair" Shuttle Mechanism
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Because DODMAC is soluble in both the organic layer (due to C8 chains) and the interface, it

extracts anions (

) into the organic phase as an ion pair

.[1]

Aqueous Phase

Interface

Organic Phase

Na+  Y- (Nucleophile)

Active Catalyst
(Q+ Y-)

Ion Exchange

Na+  Cl- (Waste)

DODMAC
(Q+ Cl-)

Cl- Release

R-Y (Product)

Reaction with R-X

R-X (Substrate)

Regeneration of Q+ Cl-

Click to download full resolution via product page

Figure 1: Mechanism of Phase Transfer Catalysis using DODMAC. The Q+ cation shuttles the

Nucleophile (Y-) into the organic phase.[1]

Experimental Protocol: Determination of Solubility
Objective: Accurately measure the saturation solubility of DODMAC in a target organic solvent

using a self-validating gravimetric or HPLC workflow.

Reagents & Equipment
Substance: Dimethyldioctylammonium chloride (Dried in a vacuum desiccator over

for 24h).

Solvent: HPLC Grade (Ethanol, Toluene, etc.).[1]
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Equipment: Temperature-controlled shaker bath, 0.45

PTFE syringe filters, Analytical Balance (0.1 mg precision).

Workflow (Saturation Shake-Flask Method)
Preparation: Add excess DODMAC solid/gel to 10 mL of solvent in a sealed glass vial.

Equilibration: Agitate at fixed temperature (e.g., 25°C) for 24–48 hours to ensure

thermodynamic equilibrium.

Filtration: Stop agitation and allow settling for 1 hour. Filter the supernatant using a pre-

warmed syringe filter (to prevent precipitation during filtration).[1]

Quantification (Gravimetric):

Pipette a known volume (

) into a pre-weighed weighing boat.[1]

Evaporate solvent under nitrogen stream or vacuum.[1]

Dry residue to constant weight (

).[1]

Calculation:
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4. Analysis Options

1. Saturation
Add excess DODMAC to Solvent

2. Equilibration
Shake for 24-48h @ Temp

3. Filtration
0.45 µm PTFE Filter

Gravimetric
(Evaporate & Weigh)

High Conc.

HPLC-MS
(C18 Column, ACN/Water)

Trace Conc.

Click to download full resolution via product page

Figure 2: Step-by-step workflow for determining solubility limits.

Thermodynamics of Dissolution
The dissolution of DODMAC is driven by the balance between lattice energy (enthalpy cost)

and solvation energy (enthalpy gain + entropy).[1]

Enthalpy (

): Typically positive (endothermic).[1] Solubility increases with temperature.[1]

Entropy (

): Positive.[1] The disorder increases as the crystal lattice breaks and the hydrophobic tails
interact with organic solvents. In water, the "hydrophobic effect" (ordering of water around
tails) makes
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less favorable, limiting solubility compared to ethanol.[1]

Recommendation: For process optimization, perform solubility measurements at three

temperatures (e.g., 20°C, 30°C, 40°C) and construct a Van 't Hoff plot (

vs

) to determine the specific

for your solvent system.[1]

Safety & Handling (MSDS Summary)
Hazards: Corrosive to skin and eyes.[1] Toxic if swallowed.[1]

Handling: Use nitrile gloves and safety goggles.[1] Handle in a fume hood if using volatile

organic solvents.[1]

Storage: Hygroscopic. Store in a tightly sealed container under inert gas (Nitrogen/Argon) if

possible to prevent water absorption which alters solubility mass measurements.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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